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Compound of Interest

Compound Name: Narcobarbital

Cat. No.: B1221606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Narcobarbital, a
barbiturate derivative. This document covers its chemical identifiers, physicochemical

properties, and detailed protocols for its synthesis and analysis. Furthermore, it illustrates key

experimental workflows and its mechanism of action through detailed diagrams.

Chemical Identity and Properties
Narcobarbital, also known as Pronarcon, is a barbiturate derivative developed in 1932.[1] It is

characterized by an N-methylated propallylonal structure and exhibits sedative effects.[1] It has

found application in veterinary medicine for inducing surgical anesthesia.[1]

Chemical Structure and Identifiers
The unique chemical structure of Narcobarbital is precisely defined by its InChI and SMILES

notations, which are crucial for its unambiguous identification in chemical databases and

research.
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Identifier Value

InChI

InChI=1S/C11H15BrN2O3/c1-6(2)11(5-

7(3)12)8(15)13-

10(17)14(4)9(11)16/h6H,3,5H2,1-2,4H3,

(H,13,15,17)[1]

SMILES CC(C)C1(CC(Br)=C)C(=O)NC(=O)N(C)C1=O

Physicochemical and Pharmacological Data
A summary of the key quantitative data for Narcobarbital is presented in the table below,

providing essential information for experimental design and drug development.

Property Value Reference

Molecular Formula C11H15BrN2O3 [2]

Molecular Weight 303.15 g/mol [2][3]

Melting Point 115 °C [2]

CAS Number 125-55-3 [2]

ATC Code N01AG01 (WHO) [3]

Calculated LogP (cLogP) 1.93 [4]

Topological Polar Surface Area

(TPSA)
66.48 Å² [4]

Kovats Retention Index

(Standard non-polar)
1814 [3]

Experimental Protocols
The following sections detail the methodologies for the synthesis and analysis of

Narcobarbital, providing a foundation for its laboratory preparation and characterization.

Synthesis of Narcobarbital
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The synthesis of Narcobarbital is based on the general procedure for the preparation of 5,5-

disubstituted barbituric acids, followed by N-methylation. A plausible synthetic route is outlined

below, based on established barbiturate chemistry.

Materials:

Diethyl isopropylmalonate

2,3-Dibromopropene

Sodium ethoxide

Urea

Methyl iodide

Anhydrous ethanol

Hydrochloric acid

Sodium hydroxide

Organic solvents for extraction and purification (e.g., diethyl ether, ethyl acetate)

Procedure:

Step 1: Alkylation of Diethyl Isopropylmalonate. In a round-bottom flask, dissolve diethyl

isopropylmalonate in anhydrous ethanol. Add a stoichiometric amount of sodium ethoxide to

form the enolate. Slowly add 2,3-dibromopropene to the reaction mixture and reflux for

several hours to yield diethyl (2-bromoallyl)(isopropyl)malonate. Monitor the reaction

progress by thin-layer chromatography (TLC).

Step 2: Condensation with Urea. To the solution containing the alkylated malonic ester, add a

solution of urea in anhydrous ethanol. Add a further equivalent of sodium ethoxide to

catalyze the condensation reaction. Reflux the mixture for an extended period (typically 8-12

hours) to form the barbiturate ring.
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Step 3: N-Methylation. After cooling, the sodium salt of 5-(2-bromoallyl)-5-isopropylbarbituric

acid is treated with methyl iodide in a suitable solvent to introduce the methyl group at the N1

position, yielding Narcobarbital.

Step 4: Work-up and Purification. After the reaction is complete, neutralize the mixture with

hydrochloric acid. The crude product can be extracted with an organic solvent. The organic

layer is then washed, dried, and the solvent is evaporated. The resulting solid is purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure

Narcobarbital crystals.
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Caption: Workflow for the synthesis and analysis of Narcobarbital.

High-Performance Liquid Chromatography (HPLC)
Analysis
The following is a general HPLC method for the analysis of barbiturates, which can be adapted

for the quantification of Narcobarbital in various matrices.

Instrumentation:
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High-Performance Liquid Chromatograph with a UV detector.

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase:

A mixture of acetonitrile and a phosphate buffer (e.g., 0.01 M, pH 3.5) in a ratio of

approximately 30:70 (v/v). The exact ratio should be optimized for best separation.

Procedure:

Standard Preparation: Prepare a stock solution of Narcobarbital in methanol. From this

stock, prepare a series of calibration standards by serial dilution with the mobile phase.

Sample Preparation: For biological samples, a liquid-liquid or solid-phase extraction is

typically required to remove interfering substances. The extracted residue is then

reconstituted in the mobile phase.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detection Wavelength: 214 nm

Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentration. The concentration of Narcobarbital in the sample can then be

determined from this curve.

Mechanism of Action
Narcobarbital, like other barbiturates, exerts its effects by modulating the activity of the γ-

aminobutyric acid type A (GABAa) receptor, the primary inhibitory neurotransmitter receptor in

the central nervous system.[5][6]
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Barbiturates bind to a specific allosteric site on the GABAa receptor, which is distinct from the

binding sites for GABA and benzodiazepines.[6][7] This binding potentiates the effect of GABA

by increasing the duration of chloride channel opening when GABA binds to the receptor.[7]

The influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it more

difficult for the neuron to fire an action potential. This enhanced inhibition results in the

sedative, hypnotic, and anesthetic effects of barbiturates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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